
Biological Activity & Technical Profile: 3-
Hydroxy-5-nitro-N-propylbenzamide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name:
3-Hydroxy-5-nitro-N-

propylbenzamide

Cat. No.: B8034195

Get Quote

Executive Summary
3-Hydroxy-5-nitro-N-propylbenzamide (CAS: 1395037-75-8) is a specialized nitrobenzamide

derivative that serves as a critical scaffold in medicinal chemistry.[1] While often utilized as a

high-value intermediate in the synthesis of STING (Stimulator of Interferon Genes) agonists,

the compound itself possesses intrinsic biological activity characteristic of the nitrobenzamide

pharmacophore. Its primary biological relevance lies in antitubercular activity via DprE1

inhibition and poly(ADP-ribose) polymerase (PARP) inhibition.

This guide dissects the compound’s dual role as a bioactive probe and a synthetic building

block, providing researchers with the mechanistic grounding required for its application in drug

discovery.

Chemical Identity & Physicochemical Properties
Before analyzing biological activity, the physicochemical profile must be established to inform

experimental design (solubility, permeability).
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Property Data

CAS Number 1395037-75-8

Molecular Formula C₁₀H₁₂N₂O₄

Molecular Weight 224.21 g/mol

Core Scaffold 3,5-Disubstituted Benzamide

Key Substituents
3-Hydroxy (-OH), 5-Nitro (-NO₂), N-Propyl (-

C₃H₇)

Calculated LogP ~1.8 (Moderate Lipophilicity, Cell Permeable)

H-Bond Donors/Acceptors 2 / 4

Primary Mechanisms of Action
Antitubercular Activity: DprE1 Inhibition
The nitrobenzamide class, particularly 3,5-disubstituted variants, are established inhibitors of

Decaprenylphosphoryl-β-D-ribofuranose 2′-oxidase (DprE1), an essential enzyme for

Mycobacterium tuberculosis cell wall synthesis.

Mechanism: The compound acts as a suicide substrate. The electron-deficient nitro group is

reduced by the FAD-dependent DprE1 enzyme to a nitroso intermediate (

). This reactive species forms a semi-stable covalent bond with a cysteine residue (Cys387
in M. tb) in the active site, irreversibly inactivating the enzyme.

Role of Substituents:

5-Nitro: Essential for the prodrug activation mechanism.

3-Hydroxy: Modulates solubility and hydrogen bonding within the active site, potentially

interacting with Ser/Thr residues distinct from the hydrophobic pocket occupied by

trifluoromethyl analogs.

N-Propyl: Optimizes lipophilicity for mycobacterial cell wall penetration (porin-independent

diffusion).
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Immunomodulation: STING Pathway Intermediate
Recent patent literature (e.g., WO2017175156A1) identifies 3-hydroxy-5-nitrobenzamide

derivatives as key intermediates for synthesizing STING agonists.

Biological Context: The cGAS-STING pathway detects cytosolic DNA and triggers type I

interferon production.

Utility: This compound is coupled with heterocyclic cores to create macrocyclic or dimeric

agonists that bind the STING dimer interface, activating the immune response against

tumors or viral infections.

PARP Inhibition (Secondary Activity)
The benzamide moiety is the classic pharmacophore for PARP-1 inhibition.

Mechanism: Competitive inhibition at the nicotinamide binding pocket of the NAD+ cofactor.

Relevance: The 3-hydroxy group mimics the amide oxygen of nicotinamide, enhancing

binding affinity via hydrogen bonding with Gly863 and Ser904 in the PARP catalytic domain.

Mechanistic Visualization
The following diagram illustrates the dual mechanistic pathways: the suicide inhibition of DprE1

in mycobacteria and the compound's role in the STING agonist synthesis workflow.
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Caption: Dual pathway illustrating DprE1 suicide inhibition (top) and STING agonist synthesis

utility (bottom).[2]
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Experimental Protocols
Synthesis of 3-Hydroxy-5-nitro-N-propylbenzamide
Context: Standard amide coupling protocol for generating the N-propyl derivative from the

benzoic acid precursor.

Reagents: 3-Hydroxy-5-nitrobenzoic acid, Propylamine, HATU, DIPEA, DMF. Workflow:

Dissolution: Dissolve 1.0 eq of 3-Hydroxy-5-nitrobenzoic acid in DMF (0.2 M).

Activation: Add 1.2 eq HATU and 2.0 eq DIPEA. Stir at 0°C for 15 min.

Coupling: Add 1.1 eq Propylamine dropwise.

Reaction: Allow to warm to RT and stir for 4–6 hours (monitor by TLC/LC-MS).

Workup: Dilute with EtOAc, wash with 1N HCl (to remove unreacted amine), sat. NaHCO₃,

and brine.

Purification: Flash chromatography (Hexane/EtOAc gradient).

Antimycobacterial Potency Assay (Alamar Blue)
Context: Validating DprE1 inhibition in whole-cell M. tuberculosis.

Protocol:

Culture: Grow M. tuberculosis H37Rv in Middlebrook 7H9 broth to mid-log phase (OD₆₀₀

~0.6).

Plating: Dispense 100 µL culture into 96-well plates containing serial dilutions of the test

compound (0.1 µM – 100 µM).

Incubation: Incubate at 37°C for 5 days.

Development: Add 20 µL Alamar Blue reagent (resazurin) and 12 µL Tween 80. Incubate for

24 hours.
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Readout: Fluorescence (Ex 530 nm / Em 590 nm). Blue (non-fluorescent) indicates

inhibition; Pink (fluorescent) indicates growth.

Control: Use Isoniazid (positive control) and DMSO (negative control).

PARP-1 Inhibition Assay
Context: Assessing off-target or secondary poly-pharmacology.

Protocol:

Assay Buffer: 50 mM Tris-HCl (pH 8.0), 25 mM MgCl₂, 0.1 mg/mL BSA.

Reaction Mix: Combine PARP-1 enzyme (0.5 U/well), biotinylated NAD+ (25 µM), activated

DNA, and test compound.

Incubation: 1 hour at RT.

Detection: Add Streptavidin-HRP followed by chemiluminescent substrate.

Analysis: Measure luminescence. Calculate IC₅₀ relative to 3-aminobenzamide (reference

inhibitor).

Structure-Activity Relationship (SAR) Insights
The following table summarizes how specific structural modifications to the 3-hydroxy-5-nitro-
N-propylbenzamide core influence biological outcomes.
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Structural Feature Modification Effect Biological Implication

N-Propyl Group Extension to N-Octyl

Increases anti-TB potency

(optimal lipophilicity for cell

wall transit).

N-Propyl Group
Reduction to N-H (Primary

Amide)

Decreases permeability;

increases PARP inhibitory

potency (less steric hindrance).

3-Hydroxy Group Replacement with -H

Decreases solubility; loss of H-

bond donor for PARP active

site.

5-Nitro Group Replacement with -CF₃

Retains DprE1 binding but

abolishes suicide inhibition

mechanism (reversible binder).

5-Nitro Group Reduction to -NH₂

Abolishes DprE1 activity;

creates potent PARP inhibitor

(3-hydroxy-5-

aminobenzamide).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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